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Compound of Interest

Compound Name: Cesium stearate

Cat. No.: B577387

CAS Number: 14912-91-5

This technical guide provides an in-depth overview of cesium stearate, a metal-organic
compound with potential applications in various scientific and industrial fields. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, synthesis, and analytical characterization.

Chemical and Physical Properties

Cesium stearate is the cesium salt of stearic acid, a long-chain saturated fatty acid.[1] It is
classified as a metallic soap.[2] Its chemical structure consists of a cesium cation (Cs*) and a
stearate anion (C17H3sCOO™).

Quantitative Data Summary

The following table summarizes the key quantitative properties of cesium stearate.
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Property Value Source(s)
CAS Number 14912-91-5 [1]12113]
Molecular Formula C1sH35CsO2 [11[2][3]
Molecular Weight 416.37 g/mol [3]
Appearance White to off-white powder [1]

Melting Point 263-269 °C [4]
Solubility Soluble in hot water [2]
Topological Polar Surface Area  40.1 A2 [3]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of cesium
stearate.

Synthesis of Cesium Stearate

A common method for the synthesis of cesium stearate involves the reaction of cesium
carbonate with stearic acid.[4]

Materials:

Cesium carbonate (Cs2CO0s)

Stearic acid (C1sH36032)

Butanol

Diethyl ether

Procedure:

o A mixture of cesium carbonate and stearic acid in a 1:2 molar ratio is added to butanol.
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e The mixture is heated to reflux temperature and maintained until the evolution of carbon
dioxide ceases.

» Following the completion of the reaction, butanol is removed using a rotary evaporator.

e The resulting residue is mixed with diethyl ether and aspirated to yield the final product.[4]

Analytical Characterization

A suite of analytical techniques can be employed to characterize the structure, purity, and
thermal properties of synthesized cesium stearate.

2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in cesium stearate. The
spectrum of stearic acid shows a characteristic C=0 stretching vibration of the carboxylic acid
group around 1700-1710 cm~1.[5] Upon formation of the cesium salt, this peak disappears and
is replaced by new absorption peaks corresponding to the asymmetric and symmetric stretches
of the carboxylate group (-COO™).[5]

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

133Cs NMR spectroscopy can be utilized to study the cesium environment in the compound.[6]
Cesium-133 is a quadrupolar nucleus with 100% natural abundance, making it suitable for
NMR studies.[6] The chemical shift can provide information about the coordination of the
cesium ion.

2.2.3. Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to
evaluate the thermal stability and phase transitions of cesium stearate. For related metal
stearates like calcium stearate, TGA shows decomposition steps corresponding to the loss of
water, decomposition to calcium carbonate, and finally to calcium oxide.[7] DSC can be used to
determine the melting point and other thermal events.

2.2.4. Mass Spectrometry
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High-resolution mass spectrometry can be used to confirm the molecular weight of cesium
stearate.

Applications in Research and Drug Development

While cesium stearate has established applications as a lubricant and heat stabilizer in
polymer processing and specialty greases, its role in drug development is less defined.[8][9]
However, based on the properties of other metal stearates, potential applications can be
extrapolated.

Potential as an Excipient in Solid Dosage Forms

Metal stearates, such as magnesium stearate, are widely used as lubricants in the
manufacturing of pharmaceutical tablets and capsules to prevent the adhesion of the powder to
the processing equipment. Although not extensively studied, the lubricating properties of
cesium stearate suggest its potential use in similar applications.

Nanoparticle and Liposome Formulations for Drug
Delivery

The amphiphilic nature of the stearate anion makes it a candidate for use in the formulation of
nanoparticles and liposomes for drug delivery. These nanocarriers can encapsulate therapeutic
agents, potentially improving their solubility, stability, and pharmacokinetic profiles.[10] While
there is no direct literature on cesium stearate in this context, other metal stearates have been
investigated for such purposes.

Biological Activity and Signaling Pathways

Direct research on the biological activity and signaling pathways specifically modulated by
cesium stearate is limited. However, studies on the effects of cesium ions on biological
systems provide some insights.

Interaction with the Jasmonate Signaling Pathway in
Plants

Research in Arabidopsis thaliana has shown that cesium inhibits plant growth by inducing the
jasmonate signaling pathway.[1][11] Cesium exposure leads to the induction of jasmonate
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biosynthesis and downstream signaling, which in turn affects root growth.[1] This interaction
highlights a specific biological pathway that is sensitive to the presence of cesium ions.
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Figure 1: Cesium-induced jasmonate signaling pathway in Arabidopsis thaliana.

Toxicology and Safety

The toxicological profile of cesium stearate has not been extensively studied. However,
information on cesium and its salts indicates that while stable cesium is not highly toxic, large
doses can cause changes in behavior in laboratory animals.[12] Radioactive cesium isotopes
are a significant health concern due to their emission of ionizing radiation, which can lead to
acute radiation syndrome and an increased risk of cancer.[12][13] Standard laboratory safety
precautions should be taken when handling cesium stearate, including the use of personal

protective equipment to avoid inhalation and skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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